Chlorine Positional Isomerism: Impact on Lipophilicity and Solubility
The 2,6-dichlorobenzyl substitution pattern in CAS 839681-23-1 produces distinct lipophilicity and aqueous solubility profiles compared to the 2,4-dichlorobenzyl positional isomer (CAS 500149-05-3). The target compound exhibits a predicted logP of 3.97 and logSw of -3.91, reflecting the influence of two ortho-chlorine atoms on molecular polarity . In contrast, the 2,4-isomer has a reported logP of 3.80, a difference of 0.17 log units, indicating measurably higher lipophilicity for the 2,6-substituted compound . This difference can affect membrane permeability, protein binding, and chromatographic retention behavior in purification and analytical workflows.
| Evidence Dimension | Predicted partition coefficient (logP) and aqueous solubility (logSw) |
|---|---|
| Target Compound Data | logP = 3.97; logSw = -3.91 (CAS 839681-23-1; ChemDiv prediction) |
| Comparator Or Baseline | logP = 3.80 (2,4-dichlorobenzyl isomer; CAS 500149-05-3) |
| Quantified Difference | ΔlogP = +0.17; higher lipophilicity for the 2,6-substituted isomer |
| Conditions | In silico prediction (ChemDiv platform); consistent molecular formula C15H12Cl2N2O for both isomers |
Why This Matters
A logP difference of 0.17 can translate to significant differences in chromatographic retention time, cellular permeability, and off-target binding, making the 2,6-isomer a functionally distinct chemical tool.
